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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025 Get Quote

An In-depth Technical Guide on 4-Bromo-5-chloro-2-methylaniline

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is critical. This document provides a concise technical

overview of 4-Bromo-5-chloro-2-methylaniline, focusing on its molecular formula and weight.

Chemical Identity
4-Bromo-5-chloro-2-methylaniline is an aromatic organic compound containing bromine,

chlorine, and an amine group attached to a toluene backbone. Its specific isomeric structure is

defined by the positions of these substituents on the aniline ring.

Quantitative Molecular Data
The fundamental molecular properties of 4-Bromo-5-chloro-2-methylaniline are summarized

in the table below. This data is essential for stoichiometric calculations, analytical

characterization, and formulation development.

Property Value Source

Molecular Formula C7H7BrClN PubChem[1]

Molecular Weight 220.49 g/mol PubChem[1][2]

Monoisotopic Mass 218.94504 Da PubChem[1][2]
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Logical Structure Diagram
The following diagram illustrates the logical relationship for determining the identity of 4-
Bromo-5-chloro-2-methylaniline based on its constituent parts and their arrangement.
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Logical relationship for identifying the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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